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Introduction
Dodoviscin I is a flavonoid derivative that, along with a series of related compounds known as

dodoviscins, has been isolated from the plant Dodonaea viscosa. This technical guide provides

an in-depth overview of the natural sources of Dodoviscin I, offering a compilation of available

data on its isolation and characterization. While specific quantitative data and detailed

experimental protocols for Dodoviscin I remain elusive in readily available scientific literature,

this document synthesizes the existing knowledge on the phytochemical analysis of Dodonaea

viscosa to provide a foundational understanding for researchers.

Natural Source: Dodonaea viscosa
The primary natural source of the dodoviscin family of compounds, including Dodoviscin I, is
Dodonaea viscosa, a flowering plant belonging to the Sapindaceae family.[1][2] This resilient

shrub is found in tropical, subtropical, and warm temperate regions across the globe and has a

history of use in traditional medicine.[3][4] Phytochemical investigations of D. viscosa have

revealed a rich and diverse array of secondary metabolites, including flavonoids, terpenoids,

saponins, and tannins.[3][4][5] The dodoviscins represent a specific class of flavonoids found

within this plant. One study has explicitly mentioned the isolation of "dodoviscins A-J" from D.

viscosa.
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Quantitative Data
Detailed quantitative data specifically for the yield of Dodoviscin I from Dodonaea viscosa is

not extensively reported in the currently available literature. General phytochemical screenings

have quantified total flavonoid content in the leaves of D. viscosa. For instance, one study

reported a significant flavonoid content of 32.21 mg/gram in the leaves. However, this figure

represents the total flavonoid content and not the specific yield of Dodoviscin I. Further

research is required to ascertain the precise concentration of Dodoviscin I in various parts of

the plant.

Table 1: General Phytochemical Composition of Dodonaea viscosa Leaves

Phytochemical Class Presence/Quantity

Flavonoids Present (32.21 mg/g)

Saponins Present (29.08 mg/g)

Phenols Present (127.90 mg/g)

Alkaloids Present

Steroids Present

Terpenoids Present

Tannins Present

Glycosides Present

Note: The quantitative data is based on general phytochemical analysis and does not represent

the specific yield of Dodoviscin I.

Experimental Protocols
While a specific, detailed experimental protocol for the isolation of Dodoviscin I could not be

found in the reviewed literature, a general methodology for the extraction and fractionation of

flavonoids from Dodonaea viscosa can be outlined based on common practices in

phytochemical research. This generalized protocol serves as a foundational workflow for

researchers aiming to isolate Dodoviscin I.
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General Isolation Workflow for Flavonoids from
Dodonaea viscosa

Extraction

Fractionation

Purification

Plant Material
(Dried & Powdered D. viscosa)

Maceration with Ethanol

Filtration & Concentration
(Rotary Evaporation)

Crude Ethanolic Extract

Solvent-Solvent Partitioning
(e.g., n-hexane, chloroform, ethyl acetate)

Collection of Ethyl Acetate Fraction
(typically rich in flavonoids)

Ethyl Acetate Fraction

Column Chromatography
(Silica Gel or Sephadex)

Preparative HPLC

Isolated Dodoviscin I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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